BENGHE Foundational & Exploratory

Check Availability & Pricing

Discovery of 4-Chloro-5-fluoro-2-
hydroxybenzoic acid

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

4-Chloro-5-fluoro-2-
Compound Name:
hydroxybenzoic acid

CAS No.: 181289-00-9

Cat. No.: B3182012

Get Quote

\ J

An In-depth Technical Guide to 4-Chloro-5-fluoro-2-hydroxybenzoic Acid

A Note from the Senior Application Scientist

This document provides a comprehensive technical overview of 4-Chloro-5-fluoro-2-
hydroxybenzoic acid, a halogenated salicylic acid derivative of considerable interest to
researchers in medicinal chemistry and materials science. While the specific historical details of
its initial synthesis are not widely documented, its emergence is logically situated within the
broader scientific exploration of fluorinated aromatic compounds. This guide is structured to
provide not just protocols, but a deeper understanding of the scientific rationale behind the
synthetic and analytical methodologies, reflecting field-proven insights and a commitment to
scientific integrity.

Introduction and Significance

4-Chloro-5-fluoro-2-hydroxybenzoic acid (CAS No. 181289-00-9) is a substituted aromatic
carboxylic acid.[1] As a halogenated derivative of salicylic acid, it belongs to a class of
compounds with significant potential in drug discovery and materials science. The presence of
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both chloro and fluoro substituents on the benzoic acid scaffold imparts unique
physicochemical properties that are highly sought after in the design of novel therapeutic
agents and functional materials.[2] Fluorine and chlorine atoms can significantly alter a
molecule's lipophilicity, metabolic stability, and binding affinity to biological targets.[3][4] This
makes 4-Chloro-5-fluoro-2-hydroxybenzoic acid a valuable building block for creating
complex molecules with tailored properties.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Chloro-5-fluoro-2-hydroxybenzoic
acid is presented below.

Property Value Source
CAS Number 181289-00-9 [1]
Molecular Formula C7H4CIFO3 [11[2]
Molecular Weight 190.56 g/mol [1][2]
Physical Form Solid [1]
Purity Typically =98% [1]

Sealed in a dry environment at
Storage [1]
room temperature.

DCTLIDMMIGGQSJ-
InChl Key [1]
UHFFFAOYSA-N

Proposed Synthesis and Mechanistic Rationale

While a definitive discovery publication is not readily available, a plausible and efficient
synthesis of 4-Chloro-5-fluoro-2-hydroxybenzoic acid can be proposed based on
established principles of organic chemistry, specifically the electrophilic aromatic substitution of
a suitable precursor. A logical starting material is 5-fluoro-2-hydroxybenzoic acid.

Proposed Synthetic Workflow
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Proposed Synthesis of 4-Chloro-5-fluoro-2-hydroxybenzoic acid

Starting Material: Chlorinating Agent:
5-Fluoro-2-hydroxybenzoic acid N-Chlorosuccinimide (NCS)

Solvent:
Acetonitrile

Catalyst (Optional):
Trifluoroacetic acid

uneous Workup and ExtractiorD

;

Purification:
Recrystallization or Column Chromatography

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 4-Chloro-5-fluoro-2-hydroxybenzoic acid.

Step-by-Step Experimental Protocol

This protocol is a self-validating system, with in-process checks to ensure the reaction is
proceeding as expected.

e Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a
reflux condenser, dissolve 1 equivalent of 5-fluoro-2-hydroxybenzoic acid in a suitable
solvent such as acetonitrile.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b3182012/docs?utm_src=pdf-body-img#discovery-of-4-chloro-5-fluoro-2-hydroxybenzoic-acid
https://www.benchchem.com/product/b3182012/docs?utm_src=pdf-body#discovery-of-4-chloro-5-fluoro-2-hydroxybenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3182012?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Reagent Addition: Add 1.1 equivalents of N-chlorosuccinimide (NCS) to the solution. For
enhanced reactivity, a catalytic amount of an acid, such as trifluoroacetic acid, can be added.

o Reaction Monitoring: Heat the reaction mixture to a gentle reflux. The progress of the
reaction should be monitored by Thin Layer Chromatography (TLC) to observe the
consumption of the starting material and the formation of the product.

e Reaction Quench and Workup: Once the reaction is complete, cool the mixture to room
temperature. Quench the reaction by adding deionized water.

o Extraction: Transfer the mixture to a separatory funnel and extract the product into an
organic solvent like ethyl acetate. Wash the organic layer sequentially with a saturated
sodium bicarbonate solution and brine.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to obtain the crude product.

« Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g.,
ethanol/water) or by column chromatography on silica gel.

Mechanistic Insights

The hydroxyl and carboxyl groups of the salicylic acid precursor are ortho-, para-directing
activators for electrophilic aromatic substitution. The incoming electrophile (in this case, the
chloronium ion generated from NCS) will be directed to the positions ortho and para to the
hydroxyl group. Given the substitution pattern of the starting material, the chlorine will
preferentially add at the 4-position.

Analytical Characterization

To ensure the identity and purity of the synthesized 4-Chloro-5-fluoro-2-hydroxybenzoic
acid, a suite of analytical techniques should be employed.

High-Performance Liquid Chromatography (HPLC)

This method is suitable for determining the purity of the compound and for monitoring reaction
progress.
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Instrumentation: A standard HPLC system with a UV-Vis or Diode Array Detector (DAD).

Column: C18 column (e.g., 250 mm x 4.6 mm, 5 um patrticle size).

Mobile Phase: A gradient of 0.1% phosphoric acid in water (Solvent A) and acetonitrile
(Solvent B).

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Detection Wavelength: 254 nm.

Injection Volume: 10 pL.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is used to confirm the molecular weight and fragmentation pattern of the compound.

Instrumentation: A standard GC-MS system.

Derivatization: Derivatize the sample with a silylating agent like N,O-
Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) to
increase volatility.

Injector Temperature: 250 °C.

Oven Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min, and
hold for 5 minutes.

lon Source Temperature: 230 °C.

lonization Mode: Electron lonization (El) at 70 eV.

UV-Vis Spectrophotometry

This technique provides a simple and cost-effective method for quantification.

Instrumentation: A double-beam UV-Vis spectrophotometer.
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e Procedure:

o Determine the wavelength of maximum absorbance (Amax) by scanning a dilute solution
of the compound in a suitable solvent (e.g., methanol) from 200 to 400 nm.

o Prepare a series of standard solutions of known concentrations.

o Measure the absorbance of the standard solutions at the Amax and construct a calibration

curve.

o Measure the absorbance of the unknown sample and determine its concentration from the

calibration curve.

Potential Applications and Research Interest

Halogenated benzoic acids are versatile intermediates in the synthesis of pharmaceuticals and
agrochemicals.[3][4] 4-Chloro-5-fluoro-2-hydroxybenzoic acid, with its specific substitution

pattern, can be a key precursor for:

» Novel Antibacterial Agents: The quinolone and fluoroquinolone classes of antibiotics often
incorporate halogenated aromatic rings.[5]

o Anti-inflammatory Drugs: The salicylic acid backbone is the foundation for many non-
steroidal anti-inflammatory drugs (NSAIDs).[4]

e Specialty Chemicals: The unique electronic properties conferred by the halogen atoms can
be exploited in the synthesis of dyes, polymers, and other advanced materials.

Safety Information

Based on available safety data for this compound, the following GHS hazard statements and
pictograms apply.[1]

e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation).

e Precautionary Statements: P264, P270, P280, P301+P312, P302+P352, P305+P351+P338,
P332+P313, P337+P313, P362, P501.
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e Pictogram: GHSO07 (Exclamation mark).
» Signal Word: Warning.

It is imperative to handle this compound in a well-ventilated fume hood, wearing appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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